Cas no 515135-60-1 (3-bromo-5-chloro-4-methylbenzoic acid)
515135-60-1 structure
Product Name:3-bromo-5-chloro-4-methylbenzoic acid
CAS No:515135-60-1
MF:C8H6BrClO2
MW:249.489040851593
CID:4014637
PubChem ID:18457795
Update Time:2025-04-22
3-bromo-5-chloro-4-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-bromo-5-chloro-4-methyl-
- 3-bromo-5-chloro-4-methylbenzoic acid
- IGKXPPYXTSPIPT-UHFFFAOYSA-N
- SCHEMBL5629846
- AKOS002391576
- CS-0222750
- 515135-60-1
- 839-383-1
- 3-Bromo-5-chloro-4-methylbenzoicacid
- QVA13560
- EN300-112481
-
- Inchi: 1S/C8H6BrClO2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,1H3,(H,11,12)
- InChI Key: IGKXPPYXTSPIPT-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(Cl)=C(C)C(Br)=C1
Computed Properties
- Exact Mass: 247.92397Da
- Monoisotopic Mass: 247.92397Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
3-bromo-5-chloro-4-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM425811-1g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95%+ | 1g |
$844 | 2022-12-10 | |
| Enamine | EN300-112481-0.05g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95% | 0.05g |
$162.0 | 2023-10-26 | |
| Enamine | EN300-112481-0.1g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95% | 0.1g |
$241.0 | 2023-10-26 | |
| Enamine | EN300-112481-0.25g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95% | 0.25g |
$347.0 | 2023-10-26 | |
| Enamine | EN300-112481-0.5g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95% | 0.5g |
$546.0 | 2023-10-26 | |
| Enamine | EN300-112481-1.0g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95% | 1g |
$699.0 | 2023-06-09 | |
| Enamine | EN300-112481-2.5g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-112481-5.0g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95% | 5g |
$2028.0 | 2023-06-09 | |
| Enamine | EN300-112481-10.0g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95% | 10g |
$3007.0 | 2023-06-09 | |
| Enamine | EN300-112481-1g |
3-bromo-5-chloro-4-methylbenzoic acid |
515135-60-1 | 95% | 1g |
$699.0 | 2023-10-26 |
3-bromo-5-chloro-4-methylbenzoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
515135-60-1 (3-bromo-5-chloro-4-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk